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Compound Focus: Mequitamium lodide

CAS No.: 101396-42-3

Cat. No.: S534996

Mequitamium lodide Technical Profile

Property Specification

IUPAC Name 1-methyl-3-((10H-phenothiazin-10-yl)methyl)-1-azoniabicyclo[2.2.2]octane iodide
[1]

Molecular C21H25N2S* - 17 [2]

Formula

CAS Number 101396-46-7 [2]

Molecular Weight  337.50 g/mol (C21H25N2S* cation) [2]

SMILES S1C=2C=CC=CC2N(C=3C=CC=CC13)CC4C[N+]5(C)CCC4CC5 [2]
Storage -20°C [2]
Biological Role Histamine H1 receptor antagonist; Antimuscarinic agent [1]

Enantiomer Preparation & Configuration
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The enantiomers of Mequitamium Iodide were prepared and their absolute configurations determined

through the following methodology [1]:

¢ Chiral Resolution: The precursor compound, mequitazine, was resolved into its individual
enantiomers using chiral chromatographic techniques. The specific stationary phase or chiral
selector used was not detailed in the abstract.

¢ Quaternization: The resolved (R)- and (S)-mequitazine enantiomers were then converted into the
final quaternary ammonium salts, (R)- and (S)-mequitamium iodide.

¢ Absolute Configuration Assignment: The absolute configuration of the more active, dextrorotatory
enantiomer was unambiguously determined to be (S) via X-ray crystallographic analysis.

¢ Conformational Analysis: Molecular modeling studies suggested that the biologically active (+)-(S)-
enantiomer can adopt a conformation similar to the receptor-binding conformer of classical
antihistamines.

Biological Activity of Enantiomers

The biological evaluation revealed a significant stereoselectivity in its mechanism of action, summarized in

the table below [1].

Enantiomer Histamine H1 Antagonism Antimuscarinic Activity
(+)-(S)-Mequitamium lodide High potency Equipotent to (R)-enantiomer
(-)-(R)-Mequitamium lodide 10-fold less potent Equipotent to (S)-enantiomer

This data indicates that the histamine H1 receptor exhibits a high degree of stereoselectivity, strongly
preferring the (S)-configured enantiomer. In contrast, the antimuscarinic activity is not stereospecific,

suggesting a different binding mode or receptor interaction for this effect [1].

Experimental Protocol for In-Vitro Activity Assessment

While the exact protocols from the seminal study are not provided in the abstract, research in this area

typically involves standardized in-vitro pharmacological assays:
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e Tissue Preparation: Use isolated guinea pig ileum, which is rich in both histamine H1 and
muscarinic receptors.
e Histamine Antagonism Assay:
o Induce contraction of the ileum tissue with a known concentration of histamine.
o Administer a set concentration of the Mequitamium lodide enantiomer.
o Re-challenge the tissue with the same concentration of histamine and measure the reduction in
contractile response.
o The -logKB value (pA2) can be calculated to quantify and compare antagonist potency
between enantiomers.
e Antimuscarinic Activity Assay:
o Follow a similar protocol, but induce contraction using a cholinergic agonist like carbachol or
acetylcholine.
o Measure the ability of each enantiomer to inhibit this muscarinic receptor-mediated contraction.

Research and Development Context

Later research explored Mequitamium Iodide's potential applications. One study used magnetic resonance
imaging (MRI) to evaluate a histamine-mediated allergic response in guinea pig nasopharynx,

investigating the effect of Mequitamium Iodide (coded as LG 30435) on airway microvascular leakage

[3].

The following diagram illustrates the logical relationship between the compound's synthesis, its

stereoselective actions, and the subsequent research pathways.
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Information Limitations and Future Directions
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The available information is primarily from the compound's early-stage research. Key aspects for a

comprehensive whitepaper that are not available in the current search results include:

¢ Detailed synthetic pathways and analytical data for mequitazine and the final quaternary
ammonium salt.

¢ Complete experimental protocols with precise concentrations, tissue types, and buffer conditions.

e Pharmacokinetic data (absorption, distribution, metabolism, excretion).

¢ Full toxicology and safety profile.

¢ Results from advanced clinical trials in humans.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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